Cas no 139362-30-4 (1-benzylpiperidine-4-thiol)

• Product Name: 1-benzylpiperidine-4-thiol
• CAS No: 139362-30-4
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 1278299
• PubChem ID: 11275783
• Update Time: 2025-05-22

1-benzylpiperidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinethiol, 1-(phenylmethyl)-
• 1-benzylpiperidine-4-thiol
• 1-(phenylmethyl)piperidine-4-thiol
• 139362-30-4
• 1-benzyl-4-mercaptopiperidine
• YOZROYVCQMOCRW-UHFFFAOYSA-N
• EN300-1288404
• SCHEMBL9031040

• Inchi： 1S/C12H17NS/c14-12-6-8-13(9-7-12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2
• InChI Key： YOZROYVCQMOCRW-UHFFFAOYSA-N
• SMILES： SC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 207.10831
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzylpiperidine-4-thiol

1-Benzylpiperidine-4-thiol: A Comprehensive Overview

The compound with CAS No. 139362-30-4, commonly referred to as 1-benzylpiperidine-4-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a benzyl group and a thiol functional group. The benzyl moiety adds aromatic stability, while the thiol group imparts reactivity and potential for versatile applications.

Recent studies have highlighted the potential of 1-benzylpiperidine-4-thiol in drug discovery and catalysis. Its thiol group makes it an excellent candidate for forming disulfide bonds, which are crucial in protein interactions and drug delivery systems. Moreover, the piperidine ring provides a rigid structure that can be exploited in designing bioactive molecules with specific pharmacokinetic properties.

One of the most promising applications of 1-benzylpiperidine-4-thiol lies in its use as a chelating agent. The thiol group can coordinate with metal ions, making it useful in the synthesis of metalloproteins and enzymes. This property has been leveraged in recent research to develop novel catalysts for organic transformations, particularly in asymmetric synthesis.

In terms of synthesis, 1-benzylpiperidine-4-thiol can be prepared via various routes, including nucleophilic substitution and coupling reactions. The choice of method depends on the desired purity and scale of production. Recent advancements in catalytic methods have made the synthesis more efficient and environmentally friendly.

The physical properties of 1-benzylpiperidine-4-thiol are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents like dichloromethane and ethanol. Its solubility profile makes it suitable for use in various organic reactions and analytical techniques.

From an environmental perspective, 1-benzylpiperidine-4-thiol exhibits moderate biodegradability under aerobic conditions. This characteristic is important for its application in green chemistry and sustainable processes.

In conclusion, 1-benzylpiperidine-4-thiol (CAS No. 139362-30-4) is a multifaceted compound with a wide range of applications across different scientific domains. Its unique structure and reactivity continue to inspire innovative research, making it a valuable tool in modern chemistry.